Cas no 55590-76-6 (Propanedioic acid, (methoxyimino)-, dimethyl ester)
55590-76-6 structure
Product Name:Propanedioic acid, (methoxyimino)-, dimethyl ester
CAS No:55590-76-6
MF:C6H9NO5
MW:175.139362096786
CID:351444
PubChem ID:547934
Update Time:2025-04-19
Propanedioic acid, (methoxyimino)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, (methoxyimino)-, dimethyl ester
- (Methoxyimino)malonic acid dimethyl ester
- dimethyl 2-methoxyiminopropanedioate
- Dimethyl 2-(methoxyimino)malonate
- DTXSID70338261
- Bis-(methoxycarbonyl)methoxyiminomethane
- CHEBI:180591
- Dimethyl 2-(methoxyimino)malonate #
- SCHEMBL17272640
- dimethyl mesoxalate O-methyloxime
- 55590-76-6
-
- Inchi: 1S/C6H9NO5/c1-10-5(8)4(7-12-3)6(9)11-2/h1-3H3
- InChI Key: FOCKMBBVQYRNGP-UHFFFAOYSA-N
- SMILES: O(C)C(/C(/C(=O)OC)=N/OC)=O
Computed Properties
- Exact Mass: 175.04807
- Monoisotopic Mass: 175.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- PSA: 74.19
Propanedioic acid, (methoxyimino)-, dimethyl ester Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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